1-ethyl-N-[3-(trifluoromethyl)benzyl]-4-piperidinamine

• IUPAC Name: 1-ethyl-N-[[3-(trifluoromethyl)phenyl]methyl]piperidin-4-amine
• InChI: InChI=1S/C15H21F3N2/c1-2-20-8-6-14(7-9-20)19-11-12-4-3-5-13(10-12)15(16,17)18/h3-5,10,14,19H,2,6-9,11H2,1H3
• InChI Key: FEAKYVSJILFUDP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NCC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C15H21F3N2
• Molecular Weight: 286.34 g/mol

Description

1-ethyl-N-[3-(trifluoromethyl)benzyl]-4-piperidinamine, also known as WIN 35428, is a synthetic compound that belongs to the family of phenyltropanes. It is a potent and selective dopamine reuptake inhibitor that has been extensively studied for its potential use in the treatment of various neurological disorders.

Mechanism of Action

1-ethyl-N-[3-(trifluoromethyl)benzyl]-4-piperidinamine 35428 works by inhibiting the reuptake of dopamine, a neurotransmitter that plays a key role in the reward pathway of the brain. By blocking the reuptake of dopamine, 1-ethyl-N-[3-(trifluoromethyl)benzyl]-4-piperidinamine 35428 increases the concentration of dopamine in the synapse, leading to increased activation of dopamine receptors and a heightened sense of reward.
Biochemical and Physiological Effects:
1-ethyl-N-[3-(trifluoromethyl)benzyl]-4-piperidinamine 35428 has been shown to have a number of biochemical and physiological effects, including increased locomotor activity, increased heart rate and blood pressure, and increased levels of dopamine in the brain. It has also been shown to increase the release of dopamine in the nucleus accumbens, a key brain region involved in the reward pathway.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-N-[3-(trifluoromethyl)benzyl]-4-piperidinamine 35428 in lab experiments is its high potency and selectivity for dopamine reuptake inhibition, which allows for precise manipulation of dopamine levels in the brain. However, one limitation is that it is not selective for dopamine transporters and can also inhibit the reuptake of other monoamines, such as norepinephrine and serotonin.

Future Directions

There are several potential future directions for research on 1-ethyl-N-[3-(trifluoromethyl)benzyl]-4-piperidinamine 35428. One area of interest is its potential use in the treatment of drug addiction in humans. Another area of interest is its potential use in the treatment of other neurological disorders, such as attention deficit hyperactivity disorder (ADHD) and Parkinson's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-ethyl-N-[3-(trifluoromethyl)benzyl]-4-piperidinamine 35428 and its potential side effects.

Synthesis Methods

The synthesis of 1-ethyl-N-[3-(trifluoromethyl)benzyl]-4-piperidinamine 35428 involves several steps, starting with the reaction of 3-trifluoromethylbenzaldehyde with ethylamine to form 1-ethyl-3-(trifluoromethyl)benzylamine. This intermediate is then reacted with 4-piperidone to form the final product, 1-ethyl-N-[3-(trifluoromethyl)benzyl]-4-piperidinamine 35428.

Scientific Research Applications

1-ethyl-N-[3-(trifluoromethyl)benzyl]-4-piperidinamine 35428 has been studied extensively in the field of neuroscience, particularly in the area of drug addiction. It has been shown to be effective in reducing drug-seeking behavior in animal models of addiction, including cocaine, methamphetamine, and nicotine.